(E)-[(4-methoxyphenyl)methoxy](1-{6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}ethylidene)amine

• IUPAC Name: (E)-N-[(4-methoxyphenyl)methoxy]-1-(6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)ethanimine
• InChI: InChI=1S/C15H16N4O2S/c1-10(14-11(2)19-15(22-14)16-9-17-19)18-21-8-12-4-6-13(20-3)7-5-12/h4-7,9H,8H2,1-3H3/b18-10+
• InChI Key: JIHKTBQEGOQAKO-VCHYOVAHSA-N
• Canonical SMILES: CC1=C(SC2=NC=NN12)C(=NOCC3=CC=C(C=C3)OC)C
• Isomeric SMILES: CC1=C(SC2=NC=NN12)/C(=N/OCC3=CC=C(C=C3)OC)/C
• Molecular Formula: C15H16N4O2S
• Molecular Weight: 316.4 g/mol
• CAS No.: 478245-61-3

Description

(E)-[(4-methoxyphenyl)methoxy](1-{6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}ethylidene)amine is a useful research compound. Its molecular formula is C15H16N4O2S and its molecular weight is 316.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Compounds similar to (E)-(4-methoxyphenyl)methoxyamine have been synthesized for antimicrobial applications. For example, Bektaş et al. (2007) synthesized 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives and assessed their antimicrobial activities, finding some to possess good or moderate activities against test microorganisms (Bektaş et al., 2007).

Synthesis and Characterization

The synthesis and characterization of similar compounds is a common research theme. For instance, Mohamed (2021) discussed the synthesis of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate derivatives and their reactions, which further expands the understanding of such chemical structures (Mohamed, 2021).

Structural Analysis of Reaction Products

Rzhevskii et al. (2013) studied the reaction of substituted [1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-ones with amines and hydrazines, which is relevant for understanding the structural aspects of similar compounds (Rzhevskii et al., 2013).

Anticancer Applications

Some derivatives of similar compounds have been evaluated for their potential in anticancer research. For example, Reddy et al. (2015) synthesized 1,2,4-triazolo[4,3-a]-quinoline derivatives with potential anticancer activity, indicating the broad scope of these compounds in medicinal chemistry (Reddy et al., 2015).

Future Directions

Future research could focus on optimizing synthetic routes, exploring additional pharmacological activities, and investigating potential drug candidates based on this scaffold. In silico studies, such as pharmacokinetics and molecular modeling, can guide further development.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities .

Mode of Action

It is known that the ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors .

Biochemical Pathways

Compounds with similar structures have been reported to inhibit enzymes such as carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase . These enzymes play crucial roles in various biochemical pathways, and their inhibition can lead to significant downstream effects.

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for compounds with similar structures . These studies can provide valuable insights into the compound’s bioavailability and its potential as a drug candidate.

Result of Action

Compounds with similar structures have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities . These activities suggest that the compound could have significant molecular and cellular effects.